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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B7770159

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 2-Ethylnitrobenzene (CAS No. 612-22-6). The following procedural
guidance is designed for researchers, scientists, and drug development professionals to
ensure safe laboratory operations.

Hazard Identification and Precautionary Measures

2-Ethylnitrobenzene is a yellow to light brown oily liquid that is irritating to the eyes, skin, and
respiratory system.[1][2] It is also harmful if swallowed.[2] All personnel must be thoroughly
familiar with the hazards before handling this chemical.

Key Hazards:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.[1]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.

Always handle 2-Ethylnitrobenzene in accordance with good industrial hygiene and safety
practices.[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent personal contact
with 2-Ethylnitrobenzene.

Protection Type Specific Equipment Purpose
) Safety glasses with side- To prevent eye contact from
Eye/Face Protection ) )
shields or chemical goggles. splashes or vapors.

Chemical-resistant gloves
) ] (e.g., light weight rubber o )
Skin Protection ) ) To avoid direct skin contact.
gloves). Protective clothing to

prevent skin exposure.[2][3]

Use in a well-ventilated area or
under a chemical fume hood.
[4] If ventilation is inadequate,
use a NIOSH/MSHA or

. ) To prevent inhalation of vapors
Respiratory Protection European Standard EN 149

) or mists.[1]
approved respirator.[4][5] For

high concentrations, a full-face
supplied air respirator may be

necessary.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Ethylnitrobenzene is crucial for safe
handling and storage.
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Property Value Source(s)
Molecular Formula CsHoaNO2 [2][6]
Molecular Weight 151.16 g/mol [2][6]
Appearance Yellow to light brown oily liquid [1][2][6]
Melting Point -13t0-10 °C [11[2][6]
Boiling Point 234 - 236 °C [1]

Flash Point 109 °C (closed cup) [1]
Density 1.121 - 1.127 g/cm3 at 25°C [1][2][6]

Insoluble in water; soluble in
Solubility organic solvents like ethanol, [2][6]

acetone, and ether.

Operational and Disposal Plans

The following sections provide step-by-step protocols for the safe handling, storage, and
disposal of 2-Ethylnitrobenzene.

Protocol for Safe Handling and Storage
Handling:

o Ventilation: Always handle 2-Ethylnitrobenzene in a well-ventilated area or under a
chemical fume hood to minimize inhalation of vapors.[4]

e Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[1] Do not
breathe vapors or mists.[1]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[5]

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[3] Wash hands
thoroughly after handling.[1] Contaminated work clothes should be laundered separately
before reuse.[5]
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« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[4]
Storage:
» Container: Store in the original, tightly closed container.[1]
e Location: Store in a cool, dry, and well-ventilated area.[1]

e Segregation: Store away from incompatible materials such as reducing agents, acids, bases,
alkali metals, and oxidizing agents.[4]

« Integrity: Opened containers must be carefully resealed and kept upright to prevent leakage.

[1]

Emergency Protocols

Immediate and appropriate response is critical in the event of an emergency involving 2-
Ethylnitrobenzene.
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Emergency Occurs
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Workflow for 2-Ethylnitrobenzene Emergency
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Caption: Emergency response workflow for 2-Ethylnitrobenzene incidents.
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In all cases of exposure, consult a physician and show them the Safety Data Sheet.[1]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen.[5] If the
person is not breathing, give artificial respiration and seek immediate medical attention.[1][5]

Skin Contact: Immediately wash off with soap and plenty of water.[1] Remove contaminated
clothing and shoes.[5] Seek medical advice if irritation persists.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under
the eyelids.[1][4] Remove contact lenses if present and easy to do.[8] Consult a physician
immediately.[1]

Ingestion: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious
person.[1] Rinse mouth with water and call a poison control center or doctor immediately.[1]

[4]
Evacuate: Evacuate personnel to a safe area.[1]
Ventilate: Ensure adequate ventilation.[1]

Prevent Contact: Wear appropriate PPE to avoid breathing vapors and contact with skin or
eyes.[1]

Containment: Prevent the product from entering drains.[1] Contain the spill using sand,
earth, or other inert absorbent material.[1]

Collection: Soak up the spill with the inert absorbent material and collect it into a suitable,
closed, and labeled container for disposal as hazardous waste.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Plan

All waste materials must be disposed of as hazardous waste in accordance with local, state,

and federal regulations.

Protocol for Waste Disposal:
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» Containerization: Collect all 2-Ethylnitrobenzene waste, including contaminated absorbent
materials, in a suitable, closed, and clearly labeled container.[1]

o Storage Pending Disposal: Store the waste container in a designated, secure area away
from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through an
authorized waste disposal company. Do not dispose of the material down the drain or into
the environment.[1]

o Documentation: Maintain all necessary records of the disposal process as required by your
institution and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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